Cas no 1072945-81-3 ((1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1072945-81-3
• MF: C₇H₆BClN₄O₂
• MW: 224.412139415741
• MDL: MFCD09972097
• CID: 856435
• Update Time: 2025-04-19

(1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(6-Chloropyrimidin-4-yl)-1H-pyrazol-4-yl)boronic acid
• 1-(6-Chloropyrimidin-4-yl)pyrazole-4-boronic acid
• [1-(6-chloropyrimidin-4-yl)pyrazol-4-yl]boronic acid

• MDL： MFCD09972097
• Inchi： 1S/C7H6BClN4O2/c9-6-1-7(11-4-10-6)13-3-5(2-12-13)8(14)15/h1-4,14-15H
• InChI Key： FINXKFQNFLSJBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 224.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 84.06000
• LogP: -1.00450